4-Decyloxybenzyl Chloride
Cat. No. B8439153
M. Wt: 282.8 g/mol
InChI Key: MNQYLAAEZPMFSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07671033B2
Procedure details
Was synthesized following the same general procedure as that for the preparation of 4-dodecyloxybenzyl chloride; thionyl chloride (5.00 g, 42.4 mmol), 4-decyloxybenzyl alcohol (10.2 g, 38.6 mmol), CH2Cl2 (100 mL). 9.87 g (90%) white solid which decomposes upon melting.
[Compound]
Name
white solid
Quantity
9.87 g
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([O:13][C:14]1[CH:21]=[CH:20][C:17]([CH2:18][Cl:19])=[CH:16][CH:15]=1)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10]CC.S(Cl)(Cl)=O.C(OC1C=CC(CO)=CC=1)CCCCCCCCC>C(Cl)Cl>[CH2:1]([O:13][C:14]1[CH:21]=[CH:20][C:17]([CH2:18][Cl:19])=[CH:16][CH:15]=1)[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH3:10]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
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C(CCCCCCCCCCC)OC1=CC=C(CCl)C=C1
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Step Two
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Name
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Quantity
|
5 g
|
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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10.2 g
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Type
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reactant
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Smiles
|
C(CCCCCCCCC)OC1=CC=C(CO)C=C1
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Step Four
[Compound]
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Name
|
white solid
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Quantity
|
9.87 g
|
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Type
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reactant
|
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Smiles
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Step Five
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Name
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|
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Quantity
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100 mL
|
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Type
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solvent
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Smiles
|
C(Cl)Cl
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Conditions
Other
|
Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
Was synthesized
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
|
C(CCCCCCCCC)OC1=CC=C(CCl)C=C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
